Cas no 2172075-51-1 (tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate
• CAS No: 2172075-51-1
• MF: C₁₇H₂₃F₂NO₄S
• MW: 375.430630922318
• CID: 5908523
• PubChem ID: 165554693
• Update Time: 2025-06-12

tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate
• 2172075-51-1
• EN300-1577507
• tert-butyl 3-[(4-fluorophenyl)methyl]-3-[(fluorosulfonyl)methyl]pyrrolidine-1-carboxylate

• Inchi： 1S/C17H23F2NO4S/c1-16(2,3)24-15(21)20-9-8-17(11-20,12-25(19,22)23)10-13-4-6-14(18)7-5-13/h4-7H,8-12H2,1-3H3
• InChI Key： RATUAFWZODHURT-UHFFFAOYSA-N
• SMILES： S(CC1(CC2C=CC(=CC=2)F)CN(C(=O)OC(C)(C)C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 375.13158571g/mol
• Monoisotopic Mass: 375.13158571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2172075-51-1)

The compound tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate (CAS No. 2172075-51-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorosulfonyl and 4-fluorophenyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often search for this compound due to its potential applications in drug discovery and material science.

One of the most frequently asked questions about CAS No. 2172075-51-1 is its role in modern medicinal chemistry. The presence of the fluorosulfonyl moiety is particularly noteworthy, as it can enhance the metabolic stability and binding affinity of drug candidates. This aligns with the growing trend of incorporating fluorine-containing groups into pharmaceuticals to improve their efficacy and pharmacokinetic properties. The tert-butyl group further contributes to the compound's stability, making it a preferred choice for synthetic applications.

In the context of green chemistry and sustainable synthesis, tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate has been explored as a building block for environmentally friendly processes. Its reactivity under mild conditions reduces the need for harsh reagents, which is a key consideration for researchers aiming to minimize environmental impact. This aspect is particularly relevant given the increasing demand for sustainable chemical synthesis methods in both academia and industry.

Another area of interest is the compound's potential in catalysis and ligand design. The pyrrolidine core, combined with the fluorosulfonyl and 4-fluorophenyl substituents, offers unique electronic and steric properties that can be leveraged in asymmetric synthesis. This has led to its use in the development of novel catalysts for enantioselective reactions, a hot topic in organic chemistry.

The synthesis and characterization of CAS No. 2172075-51-1 have been documented in several peer-reviewed journals, highlighting its reproducibility and scalability. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These details are crucial for researchers who rely on high-quality intermediates for their work.

From a commercial perspective, the demand for tert-butyl 3-(4-fluorophenyl)methyl-3-(fluorosulfonyl)methylpyrrolidine-1-carboxylate is driven by its versatility and applicability across multiple domains. Suppliers often highlight its availability in various quantities, catering to both small-scale research and large-scale industrial needs. This flexibility makes it a sought-after compound in the global chemical market.

In summary, CAS No. 2172075-51-1 represents a fascinating example of how tailored molecular design can address contemporary challenges in chemistry and beyond. Its combination of fluorine-containing groups and a robust pyrrolidine framework positions it as a key player in the development of next-generation pharmaceuticals, agrochemicals, and materials. As research continues to uncover new applications, this compound is likely to remain a focal point of scientific inquiry.